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Introduction
Stiolto Respimat® is a combination inhalation spray containing tiotropium, a long-acting

muscarinic antagonist (LAMA), and olodaterol, a long-acting beta2-agonist (LABA).[1][2][3] This

dual bronchodilator is indicated for the long-term, once-daily maintenance treatment of patients

with chronic obstructive pulmonary disease (COPD), including chronic bronchitis and

emphysema.[4][5] Clinical evidence has demonstrated its efficacy in improving lung function

and reducing the frequency of exacerbations, which are acute events characterized by a

worsening of respiratory symptoms.[6][7][8] These application notes provide a comprehensive

overview of the use of Stiolto Respimat® in exacerbation studies, including its mechanism of

action, summaries of key clinical trial data, and detailed experimental protocols.
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The two active components of Stiolto Respimat®, tiotropium and olodaterol, work through

distinct but complementary mechanisms to achieve bronchodilation and reduce the risk of

COPD exacerbations.

Tiotropium: As a LAMA, tiotropium blocks the action of acetylcholine at M3 muscarinic

receptors in the smooth muscles of the airways.[1][2] This inhibition of cholinergic nerve

impulses leads to relaxation of the airway smooth muscle, resulting in bronchodilation.[1][2]

Olodaterol: As a LABA, olodaterol selectively stimulates beta2-adrenergic receptors on the

surface of airway smooth muscle cells.[2] This activation stimulates the enzyme adenylyl

cyclase, which increases the intracellular concentration of cyclic adenosine monophosphate

(cAMP).[2] Elevated cAMP levels lead to the relaxation of bronchial smooth muscle, resulting

in bronchodilation.[1][2]

The synergistic effect of these two mechanisms provides comprehensive and sustained

bronchodilation, which helps to reduce airflow limitation, improve lung emptying, and

consequently decrease the likelihood of exacerbations.[9]
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Caption: Signaling pathways of Tiotropium and Olodaterol in airway smooth muscle cells.

Key Exacerbation Studies: Data Summary
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The efficacy of Stiolto Respimat® in reducing COPD exacerbations has been evaluated in

several large-scale clinical trials. The DYNAGITO and TONADO trials are pivotal in

understanding its clinical application.

DYNAGITO Trial
The DYNAGITO trial was a 52-week, randomized, double-blind, active-controlled, parallel-

group study that compared the effect of Stiolto Respimat® (tiotropium/olodaterol 5/5 µg) with

Spiriva® Respimat® (tiotropium 5 µg) on the rate of moderate to severe COPD exacerbations

in 7,880 patients with a history of exacerbations.[6][10][11]

Outcome
Measure

Stiolto
Respimat®
(n=3939)

Spiriva®
Respimat®
(n=3941)

Rate Ratio
(99% CI)

P-value

Annualized Rate

of Moderate to

Severe

Exacerbations

0.93 1.00 0.93 (0.85, 1.02) 0.0498

Data sourced from the DYNAGITO trial results.[11] Although the reduction in the primary

endpoint did not reach the pre-specified significance level of p<0.01, the results indicated a

trend towards a lower rate of exacerbations with Stiolto Respimat®.[6][10][11]

TONADO Trials (Pooled Analysis with DYNAGITO)
A post-hoc pooled analysis of the 52-week TONADO 1 & 2 and DYNAGITO trials provided a

larger dataset to evaluate the effect of tiotropium/olodaterol on exacerbation rates compared to

tiotropium alone.[7]
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Outcome
Measure

Tiotropium/Olo
daterol 5/5 µg

Tiotropium 5
µg

Rate Ratio
(95% CI)

P-value

Rate of

Moderate/Severe

Exacerbations

(per patient-year)

0.68 0.77 0.89 (0.84, 0.95) 0.0003

Rate of

Hospitalized

Exacerbations

(per patient-year)

0.11 0.13 0.86 (0.75, 0.99) 0.0380

Data from the pooled analysis of TONADO 1 & 2 and DYNAGITO trials.[7] This larger analysis

demonstrated a statistically significant reduction in the rate of moderate to severe

exacerbations and exacerbations requiring hospitalization with Stiolto Respimat® compared

to tiotropium monotherapy.[7]

Experimental Protocols
DYNAGITO Trial Protocol
Objective: To demonstrate the superiority of Stiolto Respimat® over Spiriva® Respimat® in

reducing the rate of moderate to severe COPD exacerbations.[11]

Study Design: A 52-week, multicenter, randomized, double-blind, active-controlled, parallel-

group trial.[11]

Patient Population:

Inclusion Criteria: Patients aged 40 years or older with a diagnosis of COPD, a post-

bronchodilator FEV1/FVC < 0.70, a post-bronchodilator FEV1 < 80% of predicted normal,

and a history of at least one moderate or severe COPD exacerbation in the 12 months prior

to screening.[4][12]

Exclusion Criteria: Significant diseases other than COPD, a recent COPD exacerbation

requiring treatment with antibiotics or systemic corticosteroids within 6 weeks of screening, a
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history of asthma, and current treatment with oral corticosteroids for reasons other than a

COPD exacerbation.[12]

Interventions:

Treatment Group: Tiotropium/olodaterol 5/5 µg (Stiolto Respimat®), two inhalations once

daily.

Control Group: Tiotropium 5 µg (Spiriva® Respimat®), two inhalations once daily.

Outcome Measures:

Primary Endpoint: Annualized rate of moderate to severe COPD exacerbations. An

exacerbation was defined as a complex of respiratory events or symptoms lasting for at least

three days and requiring treatment with systemic corticosteroids and/or antibiotics.[11]

Secondary Endpoints: Time to first moderate or severe exacerbation, annualized rate of

exacerbations leading to hospitalization, and changes in health-related quality of life

measured by the St. George's Respiratory Questionnaire (SGRQ).

Statistical Analysis: The primary endpoint was analyzed using a negative binomial regression

model.
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Caption: Experimental workflow for the DYNAGITO clinical trial.

TONADO Trials Protocol
Objective: To demonstrate the superiority of Stiolto Respimat® over its individual components

(tiotropium and olodaterol) in improving lung function. While the primary endpoint was lung

function, exacerbation data was also collected.[2]

Study Design: Two replicate, 52-week, randomized, double-blind, active-controlled, parallel-

group trials (TONADO 1 and TONADO 2).[9]
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Patient Population:

Inclusion Criteria: Patients aged 40 years or older with a diagnosis of COPD, a post-

bronchodilator FEV1/FVC < 0.70, and a post-bronchodilator FEV1 < 80% of predicted

normal.

Exclusion Criteria: Similar to the DYNAGITO trial, including a history of asthma and recent

exacerbations.

Interventions:

Tiotropium/olodaterol 5/5 µg (Stiolto Respimat®)

Tiotropium/olodaterol 2.5/5 µg

Tiotropium 5 µg

Tiotropium 2.5 µg

Olodaterol 5 µg

Outcome Measures:

Primary Endpoint: Change from baseline in FEV1 Area Under the Curve from 0 to 3 hours

(AUC0-3) and trough FEV1 after 24 weeks of treatment.

Secondary Endpoint (relevant to exacerbations): Rate of moderate and severe COPD

exacerbations over 52 weeks.

Statistical Analysis: Exacerbation data were analyzed using a negative binomial regression

model.
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Caption: Experimental workflow for the TONADO clinical trials.

Conclusion
Stiolto Respimat®, through its dual mechanism of action, has demonstrated efficacy in the

long-term management of COPD, including a reduction in the rate of exacerbations. The

DYNAGITO and pooled TONADO trial data provide robust evidence supporting its use in

patients with a history of exacerbations. The detailed protocols outlined in this document can

serve as a valuable resource for researchers and clinicians involved in the design and

interpretation of future studies on COPD exacerbations. It is important to note that while Stiolto
Respimat® is effective for maintenance therapy, it is not indicated for the relief of acute

bronchospasm.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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